Cas no 893912-96-4 (1-(azepan-1-yl)-2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}ethan-1-one
• CAS No: 893912-96-4
• MF: C₁₉H₂₀ClN₅OS
• MW: 401.913001060486
• CID: 6020962
• PubChem ID: 7199852
• Update Time: 2025-10-29

1-(azepan-1-yl)-2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}ethan-1-one
• Ethanone, 2-[[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]thio]-1-(hexahydro-1H-azepin-1-yl)-
• 893912-96-4
• 1-(azepan-1-yl)-2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylethanone
• F1874-0620
• 1-(azepan-1-yl)-2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)ethanone
• 1-(azepan-1-yl)-2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}ethan-1-one
• AKOS024615562

• Inchi： 1S/C19H20ClN5OS/c20-14-5-7-15(8-6-14)25-18-16(11-23-25)19(22-13-21-18)27-12-17(26)24-9-3-1-2-4-10-24/h5-8,11,13H,1-4,9-10,12H2
• InChI Key： BQWWIPRSBQADSL-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1)CSC1N=CN=C2N(C3=CC=C(Cl)C=C3)N=CC2=1

Computed Properties

• Exact Mass: 401.1077091g/mol
• Monoisotopic Mass: 401.1077091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 555.8±50.0 °C(Predicted)
• pka: 1.85±0.30(Predicted)

Additional information on 1-(azepan-1-yl)-2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}ethan-1-one

Comprehensive Overview of 1-(azepan-1-yl)-2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}ethan-1-one (CAS No. 893912-96-4)

The compound 1-(azepan-1-yl)-2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}ethan-1-one (CAS No. 893912-96-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring an azepane ring and a pyrazolo[3,4-d]pyrimidine core, makes it a promising candidate for various applications, particularly in the development of kinase inhibitors and other targeted therapies. Researchers are increasingly exploring its potential in addressing unmet medical needs, aligning with the growing demand for precision medicine.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of pyrazolo[3,4-d]pyrimidine derivatives in drug discovery?" This compound, with its 1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl moiety, exemplifies the versatility of such derivatives. Its ability to modulate specific enzymatic pathways has been a focal point in recent studies, particularly in oncology and immunology. The integration of azepan-1-yl and sulfanyl groups further enhances its binding affinity and selectivity, making it a valuable scaffold for rational drug design.

In the context of current trends, the rise of AI-driven drug discovery has amplified interest in compounds like CAS No. 893912-96-4. Machine learning models are increasingly used to predict the bioactivity and pharmacokinetic properties of such molecules, reducing the time and cost associated with traditional screening methods. This aligns with the broader industry shift toward computational chemistry and high-throughput screening, which are among the top-searched keywords in scientific databases.

Another hot topic is the sustainability and green chemistry aspects of synthetic pathways for complex molecules. The synthesis of 1-(azepan-1-yl)-2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}ethan-1-one often involves multi-step reactions, and researchers are actively exploring eco-friendly catalysts and solvents to minimize environmental impact. This resonates with the global push for sustainable pharmaceutical manufacturing, a frequently discussed subject in academic and industrial forums.

From a structural perspective, the presence of the 4-chlorophenyl group in this compound is noteworthy. Chlorinated aromatic rings are known to enhance metabolic stability and lipophilicity, which are critical factors in drug development. This feature has led to increased scrutiny of structure-activity relationships (SAR) for similar compounds, a topic that frequently appears in literature searches and conference presentations.

Furthermore, the pyrazolo[3,4-d]pyrimidine scaffold is often compared to purine bases, making it a subject of interest in nucleic acid research and antiviral drug development. Given the ongoing focus on emerging viral infections, this connection has spurred additional investigations into the compound's potential beyond its initial applications. Searches for "pyrazolo[3,4-d]pyrimidine antiviral activity" have seen a notable uptick in recent years, reflecting this trend.

In summary, 1-(azepan-1-yl)-2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}ethan-1-one (CAS No. 893912-96-4) represents a multifaceted compound with significant potential in modern drug discovery. Its structural complexity, combined with its relevance to cutting-edge research areas like AI-driven chemistry and sustainable synthesis, ensures its continued prominence in scientific discourse. As the field evolves, this compound is likely to remain a key player in addressing some of the most pressing challenges in medicinal chemistry and beyond.